Cas no 898759-55-2 (2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone)

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone is a specialized benzophenone derivative featuring dichloro substitution at the 2- and 5-positions of one phenyl ring and a 1,3-dioxolane-protected carbonyl group at the 3'-position of the other. This compound serves as a versatile synthetic intermediate, particularly in pharmaceuticals and organic synthesis, due to its reactive ketone functionality masked as a dioxolane, which enhances stability during multi-step reactions. The electron-withdrawing chloro groups improve electrophilicity, facilitating nucleophilic aromatic substitutions or metal-catalyzed cross-couplings. Its structural design allows selective deprotection of the dioxolane under mild acidic conditions, enabling controlled release of the carbonyl group for further derivatization. The compound's crystalline nature ensures high purity, making it suitable for precision applications in medicinal chemistry and material science.

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone structure

898759-55-2 structure

Product Name:2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone

CAS No:898759-55-2

MF:C₁₆H₁₂Cl₂O₃

MW:323.170682907104

MDL:MFCD07699986

CID:871851

PubChem ID:24726690

Update Time:2025-07-02

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

- (2,5-dichlorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
- 2,5-DICHLORO-3'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
- 2,4-DICHLOROPHENOXY ACETIC ACID [5-3H]
- DTXSID70645083
- 2-[3-(2,5-DICHLOROBENZOYL)PHENYL]-1,3-DIOXOLANE
- 898759-55-2
- AKOS016022066
- MFCD07699986
- (2,5-Dichlorophenyl)[3-(1,3-dioxolan-2-yl)phenyl]methanone
- 2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
- MDL： MFCD07699986
- Inchi： 1S/C16H12Cl2O3/c17-12-4-5-14(18)13(9-12)15(19)10-2-1-3-11(8-10)16-20-6-7-21-16/h1-5,8-9,16H,6-7H2
- InChI Key： QYGJAHNLHCLYNI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(C1=CC=CC(=C1)C1OCCO1)=O)Cl

Computed Properties

Exact Mass: 322.01600
Monoisotopic Mass: 322.0163496g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53000
LogP: 4.26980

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D101105-250mg	2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone	898759-55-2		250mg	$ 440.00	2022-06-06
TRC	D101105-500mg	2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone	898759-55-2		500mg	$ 735.00	2022-06-06
Chemenu	CM297531-1g	2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone	898759-55-2	95%	1g	$433	2023-02-16
abcr	AB366857-1 g	2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone, 97%; .	898759-55-2	97%	1 g	€841.90	2023-07-19
abcr	AB366857-2 g	2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone, 97%; .	898759-55-2	97%	2 g	€1,415.70	2023-07-19
Fluorochem	206833-2g	2,5-dichloro-3'-(1,3-dioxolan-2-yl)benzophenone	898759-55-2	97%	2g	￡847.00	2022-02-28
Fluorochem	206833-1g	2,5-dichloro-3'-(1,3-dioxolan-2-yl)benzophenone	898759-55-2	97%	1g	￡483.00	2022-02-28
Fluorochem	206833-5g	2,5-dichloro-3'-(1,3-dioxolan-2-yl)benzophenone	898759-55-2	97%	5g	￡1753.00	2022-02-28
abcr	AB366857-1g	2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone, 97%; .	898759-55-2	97%	1g	€840.60	2025-04-15
abcr	AB366857-2g	2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone, 97%; .	898759-55-2	97%	2g	€1413.50	2025-04-15

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone Suppliers

Amadis Chemical Company Limited

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(CAS:898759-55-2)2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone

Order Number:A1188018

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:05

Price ($):393.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

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